Cas no 2132418-64-3 (1-(2-isocyanatopropan-2-yl)-4-nitrobenzene)

• Product Name: 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene
• CAS No: 2132418-64-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5999542
• PubChem ID: 117047379
• Update Time: 2025-06-20

1-(2-isocyanatopropan-2-yl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene
• SCHEMBL19332235
• 2132418-64-3
• EN300-1859465

• Inchi： 1S/C10H10N2O3/c1-10(2,11-7-13)8-3-5-9(6-4-8)12(14)15/h3-6H,1-2H3
• InChI Key： VZFYDYGWXRKURM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C)(C)N=C=O)=O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene

Professional Introduction to 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene (CAS No. 2132418-64-3)

1-(2-isocyanatopropan-2-yl)-4-nitrobenzene, identified by the chemical abstracts service number 2132418-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro group and an isocyanate functional moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and functional materials. The presence of both the isocyanate and nitro groups imparts distinct reactivity, enabling its use in diverse synthetic pathways that are pivotal for developing novel therapeutic agents and advanced polymers.

The isocyanate functionality in 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene is particularly noteworthy, as it serves as a versatile building block for the formation of urethane linkages. These linkages are fundamental in the construction of polyurethanes, which are widely employed in coatings, adhesives, and elastomers. Moreover, the nitro group introduces a region of high electron-withdrawing density, which can influence the electronic properties of adjacent molecular systems. This characteristic makes the compound an intriguing candidate for applications in organic electronics and photoactive materials.

Recent advancements in synthetic methodologies have highlighted the utility of 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene in constructing complex molecular architectures. For instance, researchers have leveraged its reactivity to develop novel heterocyclic compounds with potential pharmaceutical applications. The isocyanate group can undergo nucleophilic addition reactions with amines or alcohols, leading to the formation of urea or ester derivatives, respectively. These transformations have been explored in the synthesis of enzyme inhibitors and receptor modulators, underscoring the compound's relevance in drug discovery.

In parallel, the nitro group has been utilized to modulate the photophysical properties of organic dyes and pigments. Functionalized derivatives of 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene have been investigated for their ability to absorb and emit light across specific spectral regions. Such properties are critical for applications in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The combination of these functionalities allows for fine-tuning of molecular behavior, enabling tailored responses to external stimuli such as light or temperature.

The structural features of 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene also make it a promising candidate for studying molecular interactions at the interface of chemistry and biology. The compound's ability to form stable complexes with biological targets has been explored in computational modeling studies aimed at understanding enzyme mechanisms. Additionally, its incorporation into biomimetic systems has provided insights into how small molecules can modulate protein function. These findings contribute to a broader understanding of biochemical pathways and have implications for designing next-generation therapeutic strategies.

From a materials science perspective, the reactivity of 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene has been harnessed to develop advanced polymers with tailored mechanical and thermal properties. Researchers have demonstrated its use in creating cross-linked networks that exhibit exceptional stability under harsh conditions. Such materials are increasingly relevant for applications in aerospace, automotive manufacturing, and biomedical devices where durability is paramount. The ability to precisely control polymer architecture through functionalized monomers like this one opens new avenues for innovation in material design.

The synthesis of 1-(2-isocyanatopropan-2-yl)-4-nitrobenzene itself presents interesting challenges due to the inherent reactivity of both its functional groups. Careful control over reaction conditions is essential to prevent unwanted side products from forming. Recent improvements in catalytic systems have enabled more efficient and selective pathways to this compound, reducing waste generation and improving overall yields. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion,1-(2-isocyanatopropan-2-yl)-4-nitrobenzene (CAS No. 2132418-64-3) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical development to advanced materials engineering. As research continues to uncover new synthetic possibilities and functional enhancements,this molecule is poised to play an increasingly significant role in shaping future innovations.